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Compound of Interest

Compound Name: Titanium aluminide

cat. No.: B1143742

Single-crystal y-TiAl, with its ordered L10 crystal structure, exhibits a unique set of mechanical
behaviors that are highly dependent on crystallographic orientation and temperature. The
plastic deformation of this material is governed by the motion of various types of dislocations
and the formation of twins. Understanding the dynamics of these defects is crucial for the
development and application of y-TiAl in high-temperature structural components, particularly in
the aerospace and automotive industries.

The primary modes of deformation in single-crystal y-TiAl involve the glide of ordinary
dislocations, superdislocations, and mechanical twinning. The activation of these mechanisms
is dictated by the applied stress, temperature, and the orientation of the crystal lattice with
respect to the loading axis.

Quantitative Data on Mechanical Properties

The mechanical response of single-crystal y-TiAl is highly anisotropic and temperature-
dependent. The following tables summarize key quantitative data from experimental studies.

Table 1: Tensile Properties of Polysynthetic Twinned Ti-45AI-8Nb Single Crystals

Lamellar Temperature Yield Strength  Tensile Failure
Orientation (°C) (MPa) Ductility (%) Strength (MPa)
Room
0° 708 6.9 978
Temperature
0° 900 637 8.1 -
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Data extracted from Chen et al. (2016).[1]

Table 2: Creep Properties of a Nearly-Lamellar Ti-45AI-10Nb Alloy

Applied Stress Minimum Creep Time to 0.5% Strain
Temperature (°C)

(MPa) Rate (s™) (h)
760 207 6 x 10-° 80

These properties are noted to be comparable to the most creep-resistant wrought and cast
TiAl-base alloys.[2]

Table 3: Critical Resolved Shear Stress (CRSS) and Activation Energies for Dislocation Motion
in Single-Crystal y-TiAl

Deformatio Crystal

. Temperatur CRSS Activation
n Compositio . Notes
. e Range Behavior Energy (eV)
Mechanism n
) Anomalous The yield
Ordinary )
) i ] 673 K- 1073 hardening, 0.45 (for stress peaks
Dislocation Ti-56Al _ _ _
- K orientation- cross-slip) near 1073 K.
[
P dependent [3]
<101] Associated
) ] Room Temp -  Anomalous )
Superdislocat  Ti-56Al ) 0.014 with {111}
) ) 623 K hardening )
ion Slip cross-slip.[3]
<101] Identifiable
) ] 623 K - 1073 Anomalous ]
Superdislocat  Ti-56Al ) 0.2-0.22 with (010)
: . K hardening _
ion Slip cross-slip.[3]

Experimental Protocols
Sample Preparation for Mechanical Testing

High-quality single-crystal y-TiAl specimens are essential for obtaining reliable mechanical
data. The following protocol outlines the general steps for preparing samples for tensile and
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compression testing.

o Crystal Growth: Single crystals of y-TiAl are typically grown using methods such as the
Czochralski or floating zone techniques to ensure high purity and low defect density.

» Orientation: The grown crystals are oriented using Laue back-reflection X-ray diffraction to
determine the desired crystallographic axes for testing.

e Sectioning: Specimens are sectioned from the oriented single crystal using electrical
discharge machining (EDM) or a low-speed diamond saw to minimize mechanical damage.

» Grinding and Polishing: The surfaces of the specimens are mechanically ground using
progressively finer SiC paper (from 400 to 2000 grit). This is followed by mechanical
polishing with diamond suspensions (e.g., 6 um, 3 um, and 1 um) to achieve a mirror-like
finish.

o Electropolishing: A final electropolishing step is often employed to remove any surface
damage introduced during mechanical preparation. A common electrolyte for TiAl alloys is a
solution of perchloric acid, butanol, and methanol, cooled to low temperatures (e.g., -30°C).

» Final Inspection: The final dimensions of the specimen are measured, and the surfaces are
inspected for any defects before testing.

High-Temperature Mechanical Testing

High-temperature tensile and compression tests are critical for evaluating the performance of y-
TiAl in its intended service environments.

o Test Setup: A universal testing machine equipped with a high-temperature furnace and
extensometer is used. The furnace should be capable of reaching and maintaining the
desired test temperature with high accuracy.

» Gripping: Specialized grips made from high-temperature alloys (e.g., nickel-based
superalloys) are used to hold the specimen. For tensile tests, threaded or button-head
specimens are common. For compression tests, flat and parallel platens are used.
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e Heating: The specimen is heated to the target temperature within the furnace.
Thermocouples are attached to the specimen’'s gauge section to monitor and control the
temperature accurately. A soaking time (typically 20-30 minutes) is allowed for the
temperature to stabilize throughout the specimen.

o Loading: The test is conducted at a constant strain rate. The load and displacement (or
strain) are continuously recorded. For tensile tests, an extensometer is used to measure the
strain in the gauge section accurately.

» Data Acquisition: A computer-controlled system records the load-displacement data, which is
then converted to a stress-strain curve.

o Post-Test Analysis: After fracture (in tensile tests) or a predetermined strain (in compression
tests), the specimen is cooled, and the fracture surface or deformed microstructure is
analyzed using scanning electron microscopy (SEM) and transmission electron microscopy
(TEM).

In-Situ TEM Straining Experiments

In-situ TEM straining allows for the direct observation of dislocation dynamics during
deformation.

o TEM Sample Preparation: Thin foils for TEM are prepared from the bulk single crystal. This
involves slicing a thin section, followed by mechanical grinding to a thickness of about 100
pm. Discs of 3 mm diameter are then punched out. The final thinning to electron
transparency is achieved by twin-jet electropolishing.

 Straining Holder: A specialized TEM straining holder is used. The thin foil specimen is
mounted onto the holder, which allows for the application of a controlled displacement or
load while inside the TEM.

o Microscope Operation: The straining holder with the mounted specimen is inserted into the
TEM. The experiment is typically performed at accelerating voltages that minimize electron
beam damage to the specimen.

o Deformation and Observation: The specimen is strained in a controlled manner, and the real-
time response of the microstructure is recorded using a high-speed camera. This allows for
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the direct observation of dislocation nucleation, motion, interaction, and annihilation, as well
as twinning events.

* Image Analysis: The recorded videos and images are analyzed to extract quantitative data
on dislocation velocities, densities, and the activation of different slip systems.

Visualization of Dislocation Dynamics Pathways

The following diagrams, generated using the DOT language, illustrate the logical relationships
in the activation of different deformation mechanisms in single-crystal y-TiAl.
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Activation of Deformation Mechanisms in y-TiAl.
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Experimental Workflow for Characterizing Dislocation Dynamics.
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Conclusion

The dislocation dynamics in single-crystal y-TiAl are complex, involving a competition between
ordinary dislocation slip, superdislocation slip, and mechanical twinning. The activation of these
mechanisms is highly sensitive to temperature and crystal orientation, leading to the
characteristic anisotropic and temperature-dependent mechanical properties of this alloy.
Detailed experimental investigations, particularly using in-situ TEM straining and high-
temperature mechanical testing, are crucial for elucidating the fundamental mechanisms of
plasticity and for the continued development of advanced TiAl-based alloys for demanding
applications.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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